Cas no 887359-98-0 (Methyl 6-(diethylamino)-1h-indole-2-carboxylate)
Methyl 6-(diethylamino)-1h-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-(diethylamino)-1h-indole-2-carboxylate
- AKOS000123956
- methyl6-(diethylamino)-1H-indole-2-carboxylate
- BBL021175
- STK893881
- 887359-98-0
-
- Inchi: 1S/C14H18N2O2/c1-4-16(5-2)11-7-6-10-8-13(14(17)18-3)15-12(10)9-11/h6-9,15H,4-5H2,1-3H3
- InChI Key: IUCAOEZGGZORQQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC2C=CC(=CC=2N1)N(CC)CC)=O
Computed Properties
- Exact Mass: 246.136827821Da
- Monoisotopic Mass: 246.136827821Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.3Ų
Methyl 6-(diethylamino)-1h-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM257271-1g |
Methyl 6-(diethylamino)-1H-indole-2-carboxylate |
887359-98-0 | 95%+ | 1g |
$345 | 2023-02-01 | |
| Chemenu | CM257271-1g |
Methyl 6-(diethylamino)-1H-indole-2-carboxylate |
887359-98-0 | 95%+ | 1g |
$426 | 2021-08-18 | |
| TRC | M225083-10mg |
METHYL 6-(DIETHYLAMINO)-1H-INDOLE-2-CARBOXYLATE |
887359-98-0 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M225083-50mg |
METHYL 6-(DIETHYLAMINO)-1H-INDOLE-2-CARBOXYLATE |
887359-98-0 | 50mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M225083-100mg |
METHYL 6-(DIETHYLAMINO)-1H-INDOLE-2-CARBOXYLATE |
887359-98-0 | 100mg |
$ 185.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626140-1g |
Methyl 6-(diethylamino)-1H-indole-2-carboxylate |
887359-98-0 | 98% | 1g |
¥6634.00 | 2024-04-26 |
Methyl 6-(diethylamino)-1h-indole-2-carboxylate Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on Methyl 6-(diethylamino)-1h-indole-2-carboxylate
Methyl 6-(diethylamino)-1H-indole-2-carboxylate (CAS No. 887359-98-0): A Comprehensive Overview
Methyl 6-(diethylamino)-1H-indole-2-carboxylate, identified by its unique chemical identifier CAS No. 887359-98-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule, featuring a methyl ester group and a diethylamino substituent on an indole backbone, has garnered attention due to its structural complexity and potential biological activities. The indole core is particularly noteworthy, as it is a privileged scaffold in drug discovery, known for its presence in numerous bioactive natural products and synthetic agents.
The structural motif of Methyl 6-(diethylamino)-1H-indole-2-carboxylate positions it as a candidate for further exploration in the development of novel therapeutic agents. The presence of the diethylamino group enhances the basicity of the molecule, which can be exploited in various pharmacophoric interactions. Additionally, the ester functionality at the 2-position of the indole ring provides a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.
In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. These activities span across multiple therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific arrangement of functional groups in Methyl 6-(diethylamino)-1H-indole-2-carboxylate suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for structure-activity relationship (SAR) studies.
One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The indole scaffold is highly versatile and can be modified in numerous ways to create derivatives with enhanced efficacy or selectivity. For instance, functionalization at the 3-position of the indole ring has been shown to modulate binding affinity to certain protein targets. Similarly, alterations to the amine group can influence solubility and metabolic stability, critical factors in drug development.
Recent advancements in computational chemistry have enabled more efficient screening of compounds like Methyl 6-(diethylamino)-1H-indole-2-carboxylate. Molecular docking simulations can predict how this molecule might interact with specific biological targets, providing valuable insights into its potential pharmacological effects. These computational approaches are often combined with experimental validation, streamlining the process of identifying promising candidates for further development.
The synthesis of Methyl 6-(diethylamino)-1H-indole-2-carboxylate presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Traditional synthetic routes may involve multi-step sequences involving condensation reactions, nucleophilic substitutions, and protection-deprotection strategies. However, recent methodologies have focused on more concise synthetic approaches, leveraging transition metal catalysis and asymmetric reactions to improve efficiency and yield.
In the context of drug discovery, the indole scaffold is particularly attractive due to its presence in several FDA-approved drugs. For example, indirubins and indirubin derivatives have shown efficacy in treating certain types of leukemia. While Methyl 6-(diethylamino)-1H-indole-2-carboxylate may not yet have been tested in clinical trials, its structural similarity to known bioactive compounds suggests that it could exhibit similar or related biological activities.
The diethylamino group in this molecule is particularly interesting from a pharmacological perspective. Amines are common pharmacophores and can participate in hydrogen bonding interactions with biological targets. The diethyl substitution enhances the basicity of the amine, which could be advantageous for binding to acidic residues on protein surfaces or for modulating enzyme activity. Additionally, the diethylamino group can be further functionalized to introduce additional pharmacological properties.
Another key feature of Methyl 6-(diethylamino)-1H-indole-2-carboxylate is its potential for prodrug applications. The ester functionality at the 2-position can be hydrolyzed in vivo to release a free carboxylic acid group, which might enhance solubility or improve absorption rates. Prodrugs are increasingly used in drug development to improve pharmacokinetic properties such as bioavailability and tissue distribution.
The compound’s solubility profile is also an important consideration in pharmaceutical development. Poor solubility can limit oral bioavailability and necessitate alternative delivery routes such as intravenous administration or formulations designed to enhance dissolution rates. Recent advances in solubility enhancement techniques have shown promise in improving the pharmacokinetic properties of poorly soluble compounds like this one.
Evaluation of potential toxicity is another critical aspect of drug development before moving into clinical trials. In vitro toxicity assays can provide initial insights into whether a compound like Methyl 6-(diethylamino)-1H-indole-2-carboxylate might pose safety concerns when exposed to human cells or tissues. These assays often include tests for cytotoxicity, genotoxicity, and immunogenicity to assess potential risks associated with long-term exposure.
The indole core also has implications for metabolic stability. Indole derivatives are often susceptible to biotransformation by cytochrome P450 enzymes in the liver, which can lead to rapid degradation and reduced bioavailability. Understanding these metabolic pathways is crucial for predicting how long a compound will remain active in vivo and for designing molecules that resist rapid clearance.
In conclusion, Methyl 6-(diethylamino)-1H-indole-2-carboxylate (CAS No. 887359-98-0) represents an intriguing compound with potential applications across multiple therapeutic areas due to its structural features and biological relevance. Its synthesis presents both challenges and opportunities for medicinal chemists seeking to develop novel therapeutics based on indole scaffolds.
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